2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide

• Molecular Formula: C22H18FN3OS
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C22H18FN3OS/c23-17-10-4-5-11-18(17)24-21(27)15-28-22-25-19-12-6-7-13-20(19)26(22)14-16-8-2-1-3-9-16/h1-13H,14-15H2,(H,24,27)
• InChI Key: JYZONXSNCWEGSD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)NC4=CC=CC=C4F

Description

2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound is a benzimidazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide is not fully understood. However, it has been reported to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and transcription. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide has been reported to have biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been reported to have anti-inflammatory and antioxidant properties. Furthermore, this compound has been shown to have antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide in lab experiments is its potential as an anticancer agent. It has also been reported to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research on 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide. One direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic agents. Another direction is to explore its potential as an antibacterial and antifungal agent. Additionally, there is a need for more studies to evaluate its safety and toxicity profile. Finally, there is a need for more studies to investigate its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide has been reported in the literature. One of the methods involves the reaction of 2-aminobenzimidazole with benzyl bromide in the presence of potassium carbonate to obtain 1-benzyl-2-(2-aminophenyl)benzimidazole. This intermediate is then reacted with 2-fluoroacetophenone in the presence of potassium carbonate and copper powder to obtain the desired compound.

Scientific Research Applications

2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide has potential applications in scientific research. It has been reported to exhibit anticancer activity by inhibiting the proliferation of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties. Furthermore, this compound has been reported to have potential as an antibacterial and antifungal agent.